Cas no 898765-31-6 ( )

• Product Name: &nbsp
• CAS No: 898765-31-6
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD03841129
• CID: 869952
• PubChem ID: 24724030
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methylsulfanylphenyl)butan-1-one
• 2,2-DIMETHYL-4'-THIOMETHYLBUTYROPHENONE
• AKOS016019518
• DTXSID00642429
• MFCD03841129
• 2,2-Dimethyl-1-[4-(methylsulfanyl)phenyl]butan-1-one
• 2,2-dimethyl-1-(4-(methylthio)phenyl)butan-1-one
• 898765-31-6
•  

• MDL： MFCD03841129
• Inchi： 1S/C13H18OS/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
• InChI Key： CKRTZRDRIZZJAU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų